![molecular formula C10H7FN2O2 B1291752 1-(2-fluorophenyl)-1H-pyrazole-4-carboxylic acid CAS No. 1134310-63-6](/img/structure/B1291752.png)
1-(2-fluorophenyl)-1H-pyrazole-4-carboxylic acid
Overview
Description
1-(2-Fluorophenyl)-1H-pyrazole-4-carboxylic acid (FPCA) is an organic compound belonging to the pyrazole family. FPCA is a colorless, crystalline solid that is both water-soluble and air-stable. It is primarily used as a building block in the synthesis of various pharmaceuticals and other organic compounds. FPCA is also used in scientific research as a reagent or catalyst in various reactions.
Scientific Research Applications
Synthesis and Crystal Structures
1-(2-fluorophenyl)-1H-pyrazole-4-carboxylic acid and its derivatives have been explored for their structural properties. For example, various pyrazole compounds have been synthesized using chalcones and hydrazine hydrate, and their structures characterized by X-ray single crystal structure determination, providing insights into their dihedral angles and molecular conformations (Loh et al., 2013).
Functionalization Reactions
Research has also focused on the functionalization reactions of pyrazole-4-carboxylic acid derivatives. For instance, the conversion of 1H-pyrazole-3-carboxylic acid into corresponding N-(hydroxyphenyl)-1H-pyrazole-3-carboxamides through reactions with aminophenol derivatives demonstrates the chemical versatility of these compounds (Yıldırım & Kandemirli, 2006).
Aurora Kinase Inhibition
Some derivatives of this compound have shown potential as Aurora kinase inhibitors, which may be useful in cancer treatment. This highlights their potential application in medicinal chemistry and drug development (ロバート ヘンリー,ジェームズ, 2006).
Antimicrobial Activity
Research into novel 1,5-diaryl pyrazole derivatives, including those with a 1-(2-fluorophenyl)-1H-pyrazole-3-carboxylic acid structure, has indicated significant antimicrobial activity. These compounds have been tested against various bacteria and fungi, suggesting their potential use in developing new antimicrobial agents (Ragavan et al., 2010).
Mechanism of Action
Target of Action
It’s known that many indole derivatives, which share a similar structure, bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
It’s synthesized via 1,3-dipolar cycloaddition reaction with dimethyl acetylenedicarboxylate (dmad) as an activated dipolarophile . This suggests that it might interact with its targets through similar mechanisms, leading to changes in the biological activities of the targets.
Biochemical Pathways
It’s known that many indole derivatives affect a wide range of biochemical pathways, leading to diverse biological and clinical applications .
Result of Action
It’s known that many indole derivatives have diverse biological activities, suggesting that this compound might also have a wide range of effects at the molecular and cellular levels .
Properties
IUPAC Name |
1-(2-fluorophenyl)pyrazole-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7FN2O2/c11-8-3-1-2-4-9(8)13-6-7(5-12-13)10(14)15/h1-6H,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDVNOGMFQMGSFY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)N2C=C(C=N2)C(=O)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7FN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30640978 | |
Record name | 1-(2-Fluorophenyl)-1H-pyrazole-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30640978 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1134310-63-6 | |
Record name | 1-(2-Fluorophenyl)-1H-pyrazole-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30640978 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(2-fluorophenyl)-1H-pyrazole-4-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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